N-(2,5-dimethylphenyl)-4-[2-(2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)ethyl]piperazine-1-carboxamide

• IUPAC Name: 2-(2-methylquinazolin-4-yl)oxy-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C20H21N3O2/c1-12-9-13(2)19(14(3)10-12)23-18(24)11-25-20-16-7-5-6-8-17(16)21-15(4)22-20/h5-10H,11H2,1-4H3,(H,23,24)
• InChI Key: FYOMHANTNRIMEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)COC2=NC(=NC3=CC=CC=C32)C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2,5-dimethylphenyl)-4-[2-(2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)ethyl]piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.407. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities and Tuberculosis Treatment Research has demonstrated that derivatives related to the core structure of N-(2,5-dimethylphenyl)-4-[2-(2-phenyl-3H-imidazo[4,5-b]pyridin-3-yl)ethyl]piperazine-1-carboxamide exhibit significant antimicrobial activities. For example, compounds with modifications on the imidazo[1,2-a]pyridine-3-carboxamide scaffold show considerable activity against both drug-sensitive and resistant strains of Mycobacterium tuberculosis, suggesting potential as new antituberculosis agents (Lv et al., 2017). Another study identified N-(2-phenoxyethyl)imidazo[1,2-a]pyridine carboxamides as potent antituberculosis agents, with some compounds displaying excellent in vitro activity against drug-susceptible and multidrug-resistant strains (Wu et al., 2016).

Skeletal Muscle Sodium Channel Blockers Investigations into skeletal muscle sodium channel blockers have led to the design of conformationally restricted analogues of tocainide, such as 1-benzyl-N-(2,6-dimethylphenyl)piperidine-3-carboxamide and 4-benzyl-N-(2,6-dimethylphenyl)piperazine-2-carboxamide. These compounds show a marked increase in potency and use-dependent block compared to tocainide, indicating their potential as antimyotonic agents (Catalano et al., 2008).

Antiproliferative Activity Against Human Cancer Cell Lines A series of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives were synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. Some of these compounds demonstrated good activity, suggesting their potential as anticancer agents (Mallesha et al., 2012).